N-[(E)-[(E)-3-(2-methoxyphenyl)prop-2-enylidene]amino]-5-(5-methylfuran-2-yl)-1H-pyrazole-3-carboxamide

• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol
• IUPAC Name: N-[(E)-[(E)-3-(2-methoxyphenyl)prop-2-enylidene]amino]-5-(5-methylfuran-2-yl)-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C19H18N4O3/c1-13-9-10-18(26-13)15-12-16(22-21-15)19(24)23-20-11-5-7-14-6-3-4-8-17(14)25-2/h3-12H,1-2H3,(H,21,22)(H,23,24)/b7-5+,20-11+
• InChI Key: KMUUYHSRMWYYGP-YVUBOPQPSA-N
• Isomeric SMILES: CC1=CC=C(O1)C2=CC(=NN2)C(=O)N/N=C/C=C/C3=CC=CC=C3OC
• SMILES: CC1=CC=C(O1)C2=CC(=NN2)C(=O)NN=CC=CC3=CC=CC=C3OC
• solubility: 1.1 [ug/mL]

Description

N-[3-(2-methoxyphenyl)prop-2-enylideneamino]-5-(5-methyl-2-furanyl)-1H-pyrazole-3-carboxamide is a member of methoxybenzenes.

Scientific Research Applications

Synthesis and Structural Analysis

The compound is involved in the synthesis and characterization of various pyrazole derivatives. For instance, a study focused on synthesizing and characterizing novel 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, including the detailed structural analysis through elemental analysis and spectral data (IR, MS, 1H-NMR, and 13C-NMR) (Hassan, Hafez, & Osman, 2014). Furthermore, the synthesized compounds were evaluated for their in vitro cytotoxic activity against specific cell types, indicating the compound's relevance in medicinal chemistry and drug design.

Analytical Characterization and Differentiation of Isomers

Another study focused on the identification and differentiation of specific pyrazole derivatives, emphasizing the importance of accurate chemical identification for 'research chemicals'. The study also highlighted the potential pharmacological activities of these compounds, indicating their significance in pharmaceutical research (McLaughlin et al., 2016).

NMR Analysis and Structural Elucidation

The compound's derivatives have been subjects of detailed NMR analysis to elucidate their structures. For instance, a study analyzed the N-N migration of the carbamoyl group in a pyrazole derivative using NMR data, emphasizing the importance of these compounds in understanding complex chemical processes and reactions (Pathirana, Sfouggatakis, & Palaniswamy, 2013).

Crystallography and Computational Studies

Crystallographic studies have been conducted on similar pyrazole derivatives, providing insights into their molecular geometries, intermolecular interactions, and electronic structures. Such studies are pivotal for understanding the physical and chemical properties of these compounds, which can have various applications in material science, drug design, and molecular engineering (Kumara et al., 2018).